![molecular formula C16H10O8 B1285383 [1,1'-Biphenyl]-3,3',5,5'-tetracarboxylic acid CAS No. 4371-28-2](/img/structure/B1285383.png)
[1,1'-Biphenyl]-3,3',5,5'-tetracarboxylic acid
Overview
Description
Biphenyl, also known as diphenyl or phenylbenzene, is an organic compound that forms colorless crystals . It is an aromatic hydrocarbon with a molecular formula (C6H5)2 . It is notable as a starting material for the production of polychlorinated biphenyls (PCBs), which were once widely used as dielectric fluids and heat transfer agents .
Synthesis Analysis
Biphenyl compounds undergo several metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions .Molecular Structure Analysis
Biphenyls consist of two benzene rings linked at the [1,1’] position . The reactions of biphenyls are similar to benzene as they both undergo electrophilic substitution reaction .Chemical Reactions Analysis
Biphenyls are neutral molecules without a functional group, so functionalization is required for them to react . They undergo several types of reactions, including electrophilic substitution .Physical And Chemical Properties Analysis
Biphenyl is a solid at room temperature, with a melting point of 69.2 °C . It is insoluble in water, but soluble in typical organic solvents .Scientific Research Applications
Framework Construction
Biphenyl-3,3’,5,5’-tetracarboxylic acid (H4bptc) is used in the construction of new frameworks with nitrogen-containing organics . Two complexes, {Zn (bptc)0.5 (bib)}n (I) and {Mn2 (bptc) (pip) (H2O)}n (II), were synthesized and characterized by single-crystal X-ray diffraction, elemental analysis, IR, TGA, and solid fluorescence spectra . Both complexes have 3D network architectures .
Fuel Cell Membranes & Materials
Biphenyl-3,3’,5,5’-tetracarboxylic acid is used in the fabrication of fuel cell membranes and materials . This application is crucial in the development of clean and sustainable energy technologies.
Metal-Organic Frameworks (MOFs)
This compound is used for fabricating various highly symmetrical chiral Mg-based metal-organic frameworks (MOFs) with nanotubular channels . These MOFs are used for selective gas adsorption , which is a critical process in various industries, including environmental remediation and energy storage.
Safety and Hazards
Mechanism of Action
Target of Action
Biphenyl-3,3’,5,5’-tetracarboxylic acid (H4BPTC) is primarily used as a carboxylic ligand material . It has multiple coordinated sites, and the carboxyl groups lie in the position of 120° that extend in all directions . The primary targets of this compound are the metal ions in Porous Coordination Polymers (PCPs) and Metal-Organic Frameworks (MOFs) .
Mode of Action
The compound interacts with its targets (metal ions) through its carboxyl groups, forming stable structures known as MOFs . These MOFs have a highly symmetrical chiral structure with nanotubular channels .
Biochemical Pathways
It’s known that the compound plays a crucial role in the synthesis of mofs, which are used for selective gas adsorption .
Result of Action
The primary result of the action of Biphenyl-3,3’,5,5’-tetracarboxylic acid is the formation of MOFs. These MOFs have a highly symmetrical chiral structure with nanotubular channels . They are used for selective gas adsorption , which can be applied in various fields such as gas storage, separation, and catalysis.
properties
IUPAC Name |
5-(3,5-dicarboxyphenyl)benzene-1,3-dicarboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10O8/c17-13(18)9-1-7(2-10(5-9)14(19)20)8-3-11(15(21)22)6-12(4-8)16(23)24/h1-6H,(H,17,18)(H,19,20)(H,21,22)(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QURGMSIQFRADOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CC(=CC(=C2)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60578790 | |
Record name | [1,1'-Biphenyl]-3,3',5,5'-tetracarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60578790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4371-28-2 | |
Record name | [1,1'-Biphenyl]-3,3',5,5'-tetracarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60578790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Biphenyl-3,3',5,5'-tetracarboxylic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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